Cas no 2172261-69-5 (4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole
• CAS No: 2172261-69-5
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 6471113
• PubChem ID: 165574257
• Update Time: 2025-05-28

4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole
• EN300-1615414
• 2172261-69-5

• Inchi： 1S/C8H13BrN2O/c1-3-12-5-4-8-7(9)6-10-11(8)2/h6H,3-5H2,1-2H3
• InChI Key： CSWZXFLOGDYWEX-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CCOCC

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole

Comprehensive Overview of 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole (CAS No. 2172261-69-5)

The compound 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole (CAS No. 2172261-69-5) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent and an ethoxyethyl side chain, this compound serves as a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In the context of modern medicinal chemistry, 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole offers intriguing possibilities for the development of targeted therapies. Its structural features make it a valuable scaffold for designing kinase inhibitors, a hot topic in oncology research. The compound's CAS No. 2172261-69-5 is frequently searched in scientific databases, reflecting growing interest in heterocyclic compounds with potential bioactive properties. Recent studies have explored its role in modulating specific enzyme pathways, addressing common search queries about small molecule drug development.

The agrochemical industry has shown increasing demand for novel pyrazole-based compounds like 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole. With global concerns about food security and pest resistance, researchers are investigating its potential as a precursor for next-generation pesticides. The compound's 2-ethoxyethyl group contributes to improved lipophilicity, a property often discussed in forums about formulation optimization. These characteristics make it relevant to current discussions about environmentally friendly crop solutions.

From a synthetic chemistry perspective, CAS No. 2172261-69-5 represents an interesting case study in regioselective bromination and side chain modification. Laboratory protocols for its preparation frequently appear in searches related to heterocycle functionalization. The compound's stability under various conditions makes it suitable for multistep synthesis, addressing common questions about reaction scalability in process chemistry. Its crystalline properties have also been noted in discussions about purification techniques.

The structure-activity relationship (SAR) of 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole continues to be an area of active investigation. Computational chemists have modeled its molecular interactions, responding to growing interest in in silico drug design. The bromine atom at the 4-position and the N-methyl group create distinct electronic effects that influence binding affinity, a topic frequently explored in medicinal chemistry forums. These features align with current research trends in fragment-based drug discovery.

Quality control aspects of CAS No. 2172261-69-5 have gained attention in analytical chemistry circles. Modern HPLC methods for its characterization address common laboratory questions about purity assessment of heterocyclic intermediates. The compound's UV absorption profile makes it suitable for various spectroscopic analyses, relevant to discussions about compound identification in research settings. These analytical considerations are crucial for researchers sourcing materials for high-throughput screening programs.

In material science applications, the pyrazole core of 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole has shown potential in developing functional materials. Its ability to coordinate with metals responds to searches about ligand design for catalytic systems. The ethoxyethyl side chain provides interesting solubility properties, making it relevant to current research in solution-processable materials. These applications connect with broader interests in molecular engineering for advanced technologies.

The commercial availability of 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole (CAS No. 2172261-69-5) has expanded in recent years, reflecting its growing importance in chemical research. Suppliers often highlight its use as a building block for more complex structures, addressing frequent queries about specialty chemicals sourcing. Proper storage conditions and handling protocols for this compound are commonly discussed topics in laboratory safety forums, emphasizing its stable yet reactive nature.

Future research directions for CAS No. 2172261-69-5 may explore its potential in bioconjugation chemistry, responding to emerging interests in proteolysis-targeting chimeras (PROTACs). The compound's modifiable functional groups make it suitable for click chemistry applications, a rapidly growing field in chemical biology. These developments position 4-bromo-5-(2-ethoxyethyl)-1-methyl-1H-pyrazole as a compound of continuing relevance in cutting-edge scientific innovation.